Cas no 54810-42-3 (1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-)

• Product Name: 1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-
• CAS No: 54810-42-3
• MF: C₉H₈F₇N₃O₄S₂
• MW: 419.296343803406
• CID: 1590803
• Update Time: 2024-09-11

1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-
• 1,3-Benzenedisulfonamide, 4-amino-6-(1,1,2,2,3,3,3-heptafluoropropyl)-

• Inchi： 1S/C9H8F7N3O4S2/c10-7(11,8(12,13)9(14,15)16)3-1-4(17)6(25(19,22)23)2-5(3)24(18,20)21/h1-2H,17H2,(H2,18,20,21)(H2,19,22,23)
• InChI Key： HAHOHPQGZLGQFV-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(C(F)(F)C(F)(F)C(F)(F)F)C=C(N)C(S(N)(=O)=O)=C1

Computed Properties

• Exact Mass: 418.98454

Experimental Properties

• Density: 1.761±0.06 g/cm3(Predicted)
• Boiling Point: 519.4±60.0 °C(Predicted)
• PSA: 146.34
• pka: 9.16±0.60(Predicted)